3,4-Dimethyl-2-pentyl-d4-furan

• CAS No.: 1335401-72-3
• Molecular Formula: C11H14D4O
• Molecular Weight: 170.289
• Synonyms: 3,4-Dimethyl-2-pentyl-d4-furan

Description

3,4-Dimethyl-2-pentyl-d4-furan is a deuterated furan derivative characterized by methyl groups at the 3- and 4-positions, a pentyl chain at the 2-position, and four deuterium atoms replacing hydrogen in the furan ring. This structural modification enhances its stability and makes it valuable in isotopic labeling studies, metabolic research, and synthetic chemistry. Its non-deuterated analogs are often studied for their roles in flavor chemistry, agrochemicals, and bioactive molecules due to their aromatic and electron-rich nature .

Comparison with Similar Compounds

3-(3,4-Dimethoxyphenyl)-4-(2-methoxyanilino)furan-2(5H)-one

• Structure: Features a furan-2(5H)-one core with methoxy-substituted phenyl and anilino groups.
• Key Differences: The lactone ring (furanone) introduces a ketone oxygen, altering electronic properties compared to the fully aromatic furan ring in 3,4-Dimethyl-2-pentyl-d4-furan. Substituents: Methoxy groups enhance polarity and hydrogen-bonding capacity, whereas methyl and pentyl groups in the target compound prioritize lipophilicity .
• Crystallographic Data: Parameter 3,4-Dimethyl-2-pentyl-d4-furan (Estimated) 3-(3,4-Dimethoxyphenyl)-4-(2-methoxyanilino)furan-2(5H)-one C–C Bond Length (Å) ~1.42 (aromatic) 1.34–1.49 (varies with substituents) Hydrogen Bonding Limited Extensive C–H···O and C–H···π interactions Melting Point Not reported 168–170°C

3,4-Dibromo-2,2,5,5-tetraphenyl-2,5-dihydrofuran

• Structure : A dihydrofuran derivative with bromine at 3,4-positions and tetraphenyl substitution.
• Key Differences :
  • Saturation : The dihydrofuran ring reduces aromaticity, increasing reactivity toward electrophiles compared to fully aromatic furans.
  • Substituents : Bromine atoms enhance electrophilicity, while phenyl groups introduce steric hindrance. In contrast, the methyl and pentyl groups in 3,4-Dimethyl-2-pentyl-d4-furan favor steric bulk without significant electronic effects .
• Reactivity : Brominated furans are prone to nucleophilic substitution, whereas deuterated furans like 3,4-Dimethyl-2-pentyl-d4-furan exhibit kinetic isotope effects in hydrogen-transfer reactions .

Fluorine-Containing Dihydropyrans and 1,3-Butadienes

• Structure : Fluorinated dihydropyrans and butadienes (e.g., 4-aryl-2-trifluoromethyl-4H-pyrans) share heterocyclic frameworks but differ in ring size and substituents.
• Key Differences :
  • Ring Size : Pyrans (six-membered) vs. furans (five-membered) influence ring strain and conjugation.
  • Substituent Effects : Trifluoromethyl groups in pyrans increase electron-withdrawing effects, while methyl and pentyl groups in the target compound are electron-donating.
  • Reactivity : Acid-catalyzed reactions of dihydropyrans yield diverse products (e.g., butadienes), whereas furans typically undergo electrophilic substitution or Diels-Alder reactions .

Physicochemical and Functional Comparisons

Electronic Properties

• Deuteration Effects: The d4-label in 3,4-Dimethyl-2-pentyl-d4-furan reduces vibrational modes, enhancing stability in spectroscopic studies compared to non-deuterated analogs.
• Substituent Impact : Methyl and pentyl groups increase hydrophobicity (logP ~4.2 estimated), whereas methoxy or bromine substituents in analogs raise polarity .